Cas no 2229225-70-9 (5-(4-aminobutan-2-yl)thiophene-2-carbonitrile)

5-(4-Aminobutan-2-yl)thiophene-2-carbonitrile is a versatile heterocyclic compound featuring both an aminobutyl side chain and a nitrile-functionalized thiophene core. Its molecular structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. The presence of the primary amine group enhances reactivity, enabling facile derivatization, while the electron-withdrawing nitrile group contributes to its utility in cross-coupling reactions and as a precursor for heterocyclic expansions. This compound’s balanced polarity and stability under standard conditions further support its use in medicinal chemistry research, where it may serve as a building block for bioactive molecules. Suitable for controlled functionalization, it offers synthetic flexibility in targeted applications.
5-(4-aminobutan-2-yl)thiophene-2-carbonitrile structure
2229225-70-9 structure
Product Name:5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
CAS No:2229225-70-9
MF:C9H12N2S
MW:180.269980430603
CID:5976311
PubChem ID:165691214
Update Time:2025-05-21

5-(4-aminobutan-2-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
    • 2229225-70-9
    • EN300-1744663
    • Inchi: 1S/C9H12N2S/c1-7(4-5-10)9-3-2-8(6-11)12-9/h2-3,7H,4-5,10H2,1H3
    • InChI Key: IXJZNNGWVRJYGF-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=CC=C1C(C)CCN

Computed Properties

  • Exact Mass: 180.07211956g/mol
  • Monoisotopic Mass: 180.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78Ų

5-(4-aminobutan-2-yl)thiophene-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1744663-0.05g
5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
2229225-70-9
0.05g
$1212.0 2023-09-20
Enamine
EN300-1744663-0.1g
5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
2229225-70-9
0.1g
$1269.0 2023-09-20
Enamine
EN300-1744663-0.25g
5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
2229225-70-9
0.25g
$1328.0 2023-09-20
Enamine
EN300-1744663-0.5g
5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
2229225-70-9
0.5g
$1385.0 2023-09-20
Enamine
EN300-1744663-1.0g
5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
2229225-70-9
1g
$1442.0 2023-06-03
Enamine
EN300-1744663-2.5g
5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
2229225-70-9
2.5g
$2828.0 2023-09-20
Enamine
EN300-1744663-5.0g
5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
2229225-70-9
5g
$4184.0 2023-06-03
Enamine
EN300-1744663-10.0g
5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
2229225-70-9
10g
$6205.0 2023-06-03
Enamine
EN300-1744663-1g
5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
2229225-70-9
1g
$1442.0 2023-09-20
Enamine
EN300-1744663-5g
5-(4-aminobutan-2-yl)thiophene-2-carbonitrile
2229225-70-9
5g
$4184.0 2023-09-20

Additional information on 5-(4-aminobutan-2-yl)thiophene-2-carbonitrile

Comprehensive Overview of 5-(4-aminobutan-2-yl)thiophene-2-carbonitrile (CAS No. 2229225-70-9)

5-(4-aminobutan-2-yl)thiophene-2-carbonitrile (CAS No. 2229225-70-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule, characterized by its thiophene core and cyano functional group, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its unique structural features, including the 4-aminobutan-2-yl side chain, make it a valuable building block for drug discovery and polymer chemistry.

The compound's thiophene-2-carbonitrile scaffold is particularly noteworthy due to its electron-withdrawing properties, which enhance reactivity in cross-coupling reactions. Researchers have explored its potential in designing small-molecule inhibitors for enzyme targets, as the nitrile group can form critical hydrogen bonds with biological macromolecules. Recent studies highlight its utility in developing kinase inhibitors, a hot topic in oncology research, where precision medicine demands novel chemical entities.

In materials science, 5-(4-aminobutan-2-yl)thiophene-2-carbonitrile has shown promise in constructing conductive polymers. The thiophene moiety facilitates π-conjugation, essential for organic electronics like OLEDs and solar cells—areas experiencing exponential growth due to renewable energy trends. Its aminoalkyl side chain further allows functionalization, enabling tunable solubility for thin-film applications, a frequent search query among material engineers.

Synthetic routes to this compound often involve Pd-catalyzed couplings or nucleophilic substitutions, topics heavily searched in academic databases. Optimizing its yield and purity remains a focus, as evidenced by patent filings emphasizing scalable processes. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its structural integrity—a detail crucial for researchers validating synthetic protocols.

Environmental and safety profiles of CAS 2229225-70-9 align with green chemistry principles. Unlike hazardous intermediates, it exhibits manageable toxicity, making it suitable for industrial applications. This aligns with the growing demand for sustainable chemicals, a trending keyword in regulatory and ESG-focused sectors.

Market analysts note rising interest in 5-(4-aminobutan-2-yl)thiophene-2-carbonitrile from Asia-Pacific pharmaceutical hubs, driven by its role in generic drug synthesis. Its patent expiration status (where applicable) also fuels procurement queries from generic manufacturers—a frequent search intent detected in B2B platforms.

Future directions may explore its bioconjugation potential for antibody-drug conjugates (ADCs), a booming therapeutic class. The primary amine group offers a handle for linker attachment, addressing a common challenge in ADC development—a topic dominating recent conference proceedings.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD